Endothelial Dysfunction

Description

Endothelial dysfunction refers to a non-obstructive coronary artery disease characterized by impaired function of the endothelium, the inner lining of blood vessels. This impairment can lead to reduced vasodilation, increased inflammation, and a prothrombotic state, contributing to the development and progression of various cardiovascular diseases, including atherosclerosis, hypertension, and coronary artery disease. It is often an early indicator of vascular damage.